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Compound of Interest

Compound Name:
4-

Chlorodehydromethyltestosterone

Cat. No.: B159566 Get Quote

Essential Safety and Handling Guide for 4-
Chlorodehydromethyltestosterone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Chlorodehydromethyltestosterone (also known as Oral Turinabol), an anabolic-androgenic

steroid. Due to its potential health risks, including carcinogenicity and reproductive toxicity,

adherence to strict safety protocols is imperative.[1]

Summary of Chemical Safety Data
Proper handling of 4-Chlorodehydromethyltestosterone requires a clear understanding of its

physical and chemical properties, as well as its associated hazards. The following table

summarizes key quantitative data for this compound.
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Property Value Reference

Molecular Formula C20H27ClO2 [2]

Molecular Weight 334.88 g/mol [2]

Melting Point 149-151 °C [2][3]

Boiling Point 464.4 ± 45.0 °C (Predicted) [2][3]

Density 1.20 ± 0.1 g/cm3 (Predicted) [2][3]

Solubility
Acetonitrile: 1 mg/ml; Ethanol:

1 mg/ml; Methanol: 1 mg/ml
[2][3][4]

DEA Controlled Substance Schedule III [2][4]

Hazard Statements:

H302 + H312: Harmful if swallowed or in contact with skin.

H350/H351: May cause or is suspected of causing cancer.[1]

H360/H360FD: May damage fertility or the unborn child.[1]

H372: Causes damage to organs through prolonged or repeated exposure.[1]

H402: Harmful to aquatic life.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure risk when handling 4-
Chlorodehydromethyltestosterone. The following equipment is mandatory:

Gloves: Chemical-impermeable gloves (e.g., nitrile) must be worn. Gloves should be

inspected before use and changed frequently.[5]

Gowns: A moisture-resistant, long-sleeved gown with cuffs is required to protect against skin

contact.[6]
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Eye and Face Protection: Tightly fitting safety goggles with side shields are necessary.[5] A

full-face shield should be used when there is a risk of splashes or aerosols.[6][7]

Respiratory Protection: For operations that may generate dust or aerosols, a full-face

respirator with appropriate cartridges should be used, especially if exposure limits are

exceeded.[5] An N95 respirator may be suitable for unpacking procedures where spills are a

risk.[8]

Coveralls: For extensive handling or in case of a spill, "bunny suit" coveralls can provide

head-to-toe protection.[8]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of 4-
Chlorodehydromethyltestosterone in a laboratory setting.

1. Preparation and Engineering Controls:

All handling of this compound should be conducted within a dedicated, well-ventilated area.
[5][9]
Utilize engineering controls such as a certified chemical fume hood or a biological safety
cabinet (BSC) to minimize inhalation exposure.[6][10]
Ensure a cytotoxic spill kit is readily available.[6]

2. Donning PPE:

Before handling the compound, put on all required PPE in the correct order (e.g., gown,
mask/respirator, goggles/face shield, and then gloves).

3. Compound Handling:

Avoid the formation of dust and aerosols.[5]
When weighing or transferring the solid compound, do so carefully within the containment of
a fume hood.
For dissolution, add solvents slowly to the solid to prevent splashing.

4. Post-Handling Procedures:
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After handling, decontaminate all surfaces and equipment with an appropriate cleaning
agent.[11]
Remove PPE in a manner that avoids self-contamination (e.g., remove gloves first, then
gown).
Wash hands thoroughly with soap and water after removing PPE.[5]

Emergency Procedures
In the event of exposure or a spill, immediate action is critical.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[5] Do not use mouth-to-mouth resuscitation if the victim

has ingested or inhaled the chemical.[5]

Skin Contact: Immediately remove contaminated clothing.[5] Wash the affected area with

plenty of soap and water.[5] Seek medical advice.

Eye Contact: Rinse eyes cautiously with water for at least 15 minutes, removing contact

lenses if present and easy to do.[5] Seek immediate medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting.[5] Never give anything by

mouth to an unconscious person and seek immediate medical attention.[5]

Spill Cleanup:

Evacuate the area and restrict access.

Wear appropriate PPE, including respiratory protection.

Contain the spill using absorbent materials from the spill kit.

Collect the spilled material into a designated, labeled hazardous waste container.

Clean the spill area thoroughly.

Disposal Plan
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All waste contaminated with 4-Chlorodehydromethyltestosterone must be treated as

hazardous waste.

Waste Containers: Use clearly labeled, leak-proof containers for all cytotoxic waste.[6]

Sharps: Needles and other sharps should be disposed of in a designated sharps container.

Contaminated Materials: All used PPE, disposable labware, and cleaning materials should

be placed in the cytotoxic waste container.

Final Disposal: Arrange for disposal through a licensed hazardous waste disposal service in

accordance with local, state, and federal regulations. Do not let the chemical enter drains.[5]
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Caption: Workflow for Safe Handling and Disposal of 4-Chlorodehydromethyltestosterone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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